Cas no 2126136-77-2 ((3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane)

• Product Name: (3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane
• CAS No: 2126136-77-2
• MF: C₁₁H₁₅BrS
• MW: 259.20580124855
• CID: 6794314
• PubChem ID: 130358056
• Update Time: 2025-10-29

(3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34779263
• 2126136-77-2
• (3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane
• SCHEMBL19274299

• Inchi： 1S/C11H15BrS/c1-11(2,3)8-5-9(12)7-10(6-8)13-4/h5-7H,1-4H3
• InChI Key： CMNALNJWJMKLTF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C)(C)C)SC

Computed Properties

• Exact Mass: 258.00778g/mol
• Monoisotopic Mass: 258.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Additional information on (3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane

Exploring (3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane (CAS No. 2126136-77-2): Properties, Applications, and Market Insights

(3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane (CAS No. 2126136-77-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a bromine substituent and a tert-butyl group, serves as a versatile intermediate in synthetic chemistry. Its methylsulfane moiety further enhances its reactivity, making it a valuable building block for complex molecular architectures.

The growing interest in 3-Bromo-5-(t-butyl)phenyl methylsulfane is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to act as a precursor in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a focal point for virtual screening and molecular docking studies, aligning with the current trend of high-throughput screening in pharmaceutical research.

In the agrochemical sector, (3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane is being explored for its role in developing novel pesticides and herbicides. The t-butyl group in its structure contributes to enhanced lipophilicity, which can improve the bioavailability of agrochemical formulations. This aligns with the increasing demand for sustainable agriculture solutions and eco-friendly pest control methods, topics that are currently trending in global discussions about food security and environmental conservation.

From a material science perspective, this compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The bromine atom offers opportunities for further functionalization through cross-coupling reactions, which are pivotal in designing advanced materials for OLEDs and photovoltaic cells. This application is particularly relevant given the current surge in research on renewable energy technologies and green chemistry initiatives.

The synthesis and handling of CAS 2126136-77-2 require specialized knowledge in organic chemistry techniques. Modern synthetic approaches often employ palladium-catalyzed coupling reactions and microwave-assisted synthesis, reflecting the industry's shift toward more efficient and environmentally benign processes. These methods are frequently searched by chemistry professionals looking for optimized synthetic protocols and green chemistry alternatives.

Market analysts have noted a steady increase in demand for 3-Bromo-5-(t-butyl)phenyl methylsulfane, particularly from research institutions and specialty chemical manufacturers. The compound's patent landscape and supply chain dynamics are becoming topics of interest for stakeholders in the fine chemicals sector. This trend correlates with the broader industry focus on specialty chemical innovation and intellectual property strategies in the chemical sector.

Quality control of (3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The analytical chemistry community frequently discusses these techniques in forums and publications, highlighting their importance in chemical characterization and quality assurance protocols.

As research continues, scientists are investigating the potential of CAS 2126136-77-2 in emerging fields like metal-organic frameworks (MOFs) and supramolecular chemistry. These applications align with current scientific interest in smart materials and molecular engineering, topics that frequently appear in academic search queries and conference discussions.

The stability and storage conditions of 3-Bromo-5-(t-butyl)phenyl methylsulfane are important considerations for laboratory personnel and industrial users. Proper handling under inert atmosphere and storage at controlled temperatures are commonly discussed in chemical safety guidelines and material handling best practices, which remain top concerns for chemistry professionals worldwide.

Looking ahead, the future of (3-Bromo-5-(t-butyl)phenyl)(methyl)sulfane appears promising as new applications continue to emerge. Its role in medicinal chemistry and material science is expected to expand, particularly as researchers explore its potential in targeted drug delivery systems and advanced functional materials. These developments are closely watched by investors and industry analysts tracking the fine chemicals market evolution.